Cas no 2172181-98-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172181-98-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6189982
• PubChem ID: 165811438
• Update Time: 2025-07-02

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidine-3-carboxylic acid
• 2172181-98-3
• EN300-1516641

• Inchi： 1S/C27H32N2O5/c1-3-8-18(13-25(30)29-14-17(2)23(15-29)26(31)32)28-27(33)34-16-24-21-11-6-4-9-19(21)20-10-5-7-12-22(20)24/h4-7,9-12,17-18,23-24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： HYXULVBXYLFCAC-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic Acid (CAS No. 2172181-98-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172181-98-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a fluoren-9-ylmethoxycarbonyl moiety and a 4-methylpyrrolidine backbone, contribute to its unique chemical and pharmacological properties.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the fluoren-9-ylmethoxycarbonyl group enhances the molecule's stability and reactivity, while the 4-methylpyrrolidine moiety provides a flexible scaffold for further functionalization. These structural elements are crucial for modulating the compound's biological activity, making it an attractive candidate for drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer and neurological disorders. The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid has been investigated for its potential applications in these areas. Studies have shown that this molecule can interact with specific biological targets, leading to inhibitory effects on key enzymes and pathways involved in disease progression. For instance, research indicates that it may haveantiproliferative properties by interfering with critical signaling cascades in cancer cells.

The pharmacokinetic profile of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that it exhibits favorable pharmacokinetic properties, including good solubility and bioavailability, which are critical factors for drug efficacy and safety. These findings are encouraging for further development and clinical translation.

The role of computational chemistry and molecular modeling in studying 1-({(9H-fluorenine)-methylene})amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid cannot be overstated. Advanced computational techniques have enabled researchers to predict the binding modes of this compound with its target proteins with high accuracy. This information is invaluable for designing derivatives with enhanced potency and selectivity. Additionally, computational studies have helped identify key structural features responsible for its biological activity, providing insights into rational drug design strategies.

In conclusion, 1-({(9H-fluorenylmethylene})amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.